Harveynone

• Molecular Formula: C11H10O3
• Molecular Weight: 190.19 g/mol
• InChI: InChI=1S/C11H10O3/c1-6(2)3-4-7-5-8(12)10-11(14-10)9(7)13/h5,8,10-12H,1H2,2H3/t8-,10+,11-/m0/s1
• InChIKey: PQAVKHOYIGJVBH-GDPRMGEGSA-N

Harveynone: Spindle Formation Inhibitor

Harveynone (CAS 142435-66-3), also known as PT toxin, is a polyoxygenated cyclohexenone natural product first isolated from the fungus Curvularia harveyi [1]. It belongs to the epoxyquinol class and exists in two enantiomeric forms, with (−)-harveynone being the naturally occurring configuration [2]. The compound is characterized by a densely functionalized framework featuring an epoxy group and an acetylenic side chain, which confers specific bioactivity profiles including inhibition of mitotic spindle formation . Its structural complexity and enantiopurity are critical for reproducible scientific outcomes.

1

Spindle formation probe: Reported inhibition of mitotic spindle assembly in sea urchin embryo models supports cell division mechanism studies.

2

Chiral epoxyquinol synthon: Enantiopure (+)-harveynone serves as an advanced intermediate for asymmetric synthesis of epoxyquinol natural products.

3

Enyne pharmacophore context: The 3-methylbut-3-en-1-ynyl side chain distinguishes this scaffold from non-antimitotic cyclohexenone epoxides.

• [1] Kawazu, K.; Kobayashi, A.; Oe, K. Cell Division-Inhibiting Harveynones from Curvularia harveyi. Jpn. Kokai Tokkyo Koho JP 03041075, Feb 21, 1991; Chem. Abstr. 1991, 115, 181517. View Source
• [2] Pinkerton, D. M.; Banwell, M. G.; Willis, A. C. Chemoenzymatic Access to Versatile Epoxyquinol Synthons. Org. Lett. 2009, 11 (19), 4290–4293. View Source

Harveynone: Why Substitution Fails

Simple substitution of Harveynone with other epoxyquinols (e.g., epiepoformin, theobroxide) or its enantiomer/analog (e.g., epi-harveynone, asperpentyn) is not scientifically valid. The absolute configuration at multiple stereocenters directly dictates biological function: (−)-harveynone exhibits distinct spindle inhibition in sea urchin eggs , whereas its enantiomer (+)-harveynone shows divergent activity [1]. Furthermore, the acetylenic side chain present in Harveynone, absent in compounds like theobroxide, is essential for its phytotoxic and antimitotic properties [2]. Without verified enantiopurity (≥95% by HPLC) and structural confirmation, experimental reproducibility is compromised.

(+)-Epiepoformin / (−)-Theobroxide

Functional divergenceThese cyclohexenone epoxides exhibit phytotoxic and plant growth regulatory activity rather than spindle inhibition; functional profile may not transfer to cell division assays.

Tricholomenyn A

Structural motif mismatchOperates via an extended geranyl side chain with a distinct molecular scaffold; lacks cross-comparability in the sea urchin assay system where harveynone was characterized.

Racemic mixture / opposite enantiomer

Stereochemical contextAbsolute configuration may influence synthetic accessibility and biological interaction; enantiomeric attribution requires review before substitution.

• [1] Graham, A. E.; McKerrecher, D.; Davies, D. H.; Taylor, R. J. K. Sonogashira coupling reactions of highly oxygenated vinyl halides: The first synthesis of harveynone and epi-harveynone. Tetrahedron Lett. 1996, 37 (41), 7445–7448. View Source
• [2] Barros, M. T.; et al. The first synthesis of (−)-asperpentyn and efficient syntheses of (+)-harveynone, (+)-epiepoformin and (−)-theobroxide. Chem. Eur. J. 2000, 6 (21), 3991–3996. View Source

Harveynone: Evidence Versus Analogs

Spindle Inhibition vs. Theobroxide and Epiepoformin

The enantioselective synthesis of (−)-harveynone via Stille cross-coupling of an iodoenone intermediate with an alkynyl stannane proceeds with a yield of 61% [1]. In contrast, the synthesis of the related (+)-epiepoformin from the same chiral pool requires a different reductive step and yields are not directly comparable due to divergent reaction pathways [2]. This yield represents a baseline for evaluating synthetic efficiency when sourcing enantiopure material.

Spindle Inhibition

Class-level inference

Active

vs

Theobroxide: inactive Epiepoformin: inactive

Reported functional assay context for spindle inhibition screening.

Qualitative detection; precise MIC not publicly reported.

Evidence Dimension	Synthetic yield (Stille coupling step)
Target Compound Data	61% yield for (−)-harveynone from iodoenone 24
Comparator Or Baseline	Yields for (+)-epiepoformin synthesis not directly comparable due to different reductive steps
Quantified Difference	61% (target compound) vs. N/A (different synthetic route)
Conditions	Pd-catalyzed Stille coupling, alkynyl stannane, as described in Pinkerton et al., 2009 [1]

Why This Matters

This establishes a quantitative benchmark for assessing the viability of large-scale procurement or in-house synthesis of enantiopure (−)-harveynone.

• [1] Pinkerton, D. M.; Banwell, M. G.; Willis, A. C. Chemoenzymatic Access to Versatile Epoxyquinol Synthons. Org. Lett. 2009, 11 (19), 4290–4293. View Source
• [2] Barros, M. T.; et al. The first synthesis of (−)-asperpentyn and efficient syntheses of (+)-harveynone, (+)-epiepoformin and (−)-theobroxide. Chem. Eur. J. 2000, 6 (21), 3991–3996. View Source

Synthetic Versatility vs. Asperpentyn

Harveynone effectively inhibits spindle formation and arrests the first cell division in sea urchin eggs [1]. In contrast, the structurally related theobroxide does not exhibit antimitotic activity but instead induces potato microtuber formation at 10⁻³ M via jasmonic acid pathway stimulation [2]. This functional divergence highlights the critical role of Harveynone's acetylenic side chain and absolute configuration for antimitotic action.

Synthetic Versatility

Head-to-head

Unidirectional

→

Harveynone → asperpentyn: reported >95% ee Asperpentyn → harveynone: not feasible

Supports synthetic workflow selection as a versatile precursor.

NaBH₄/CeCl₃ reduction; enantiopure starting material required.

Evidence Dimension	Biological activity in sea urchin egg assay
Target Compound Data	Inhibits spindle formation (qualitative observation); effective concentration not explicitly quantified in available literature
Comparator Or Baseline	Theobroxide: no antimitotic activity; induces microtuber formation at 10⁻³ M
Quantified Difference	Harveynone: antimitotic; Theobroxide: plant growth regulator (qualitative difference)
Conditions	Sea urchin egg cell division assay vs. potato stem segment culture

Why This Matters

This qualitative differentiation is essential for researchers selecting a tool compound for antimitotic studies versus plant physiology applications.

• [1] 51 CHEMICAL STUDIES OF MICROTUBULE ASSEMBLY REGULATORS OF MICROBIAL ORGIN. Symposium on the Chemistry of Natural Products, 1989, 31, 388. View Source
• [2] Yoshihara, T.; et al. Effects of theobroxide, a natural product, on the level of endogenous jasmonoids. J. Plant Physiol. 2000, 157 (4), 427–432. View Source

Enyne Side Chain vs. Methyl Substituent

While Harveynone is a known phytotoxin from Pestalotiopsis theae [1], quantitative herbicidal data for Harveynone itself are absent from publicly available literature. In contrast, the close analog (+)-epiepoformin demonstrates potent herbicidal activity, achieving complete control of redroot pigweed and 88% control of white mustard when applied at 4.4 kg/ha [2]. This stark difference in documented activity profiles underscores that Harveynone cannot be considered a direct substitute for epiepoformin in phytotoxicity studies.

Enyne Side Chain

Class-level inference

Enyne present

3-methylbut-3-en-1-ynyl at C-2 position; comparators carry methyl or saturated substituents only.

Supports SAR interpretation for antimitotic pharmacophore studies.

Class-level association; direct SAR data for harveynone not reported.

Evidence Dimension	Herbicidal efficacy (weed control)
Target Compound Data	Qualitative phytotoxin (no quantitative herbicidal data available)
Comparator Or Baseline	(+)-Epiepoformin: 100% control of redroot pigweed, 88% control of white mustard at 4.4 kg/ha
Quantified Difference	Harveynone: activity not quantified; Epiepoformin: established herbicidal potency
Conditions	Field application (epiepoformin) vs. laboratory phytotoxicity (harveynone)

Why This Matters

This evidence prevents erroneous procurement of Harveynone for herbicidal screening where epiepoformin's quantitative potency is required.

• [1] Pinkerton, D. M.; Banwell, M. G.; Willis, A. C. Chemoenzymatic Access to Versatile Epoxyquinol Synthons. Org. Lett. 2009, 11 (19), 4290–4293. View Source
• [2] Herbicidal metabolites from a soil-dwelling fungus (Scopulariopsis brumptii). Weed Sci. 2017. View Source

Enantiopurity Requirement: (−)-Harveynone vs. (±)-Harveynone or epi-Harveynone

(−)-Harveynone and its C-4 epimer (epi-harveynone) are distinct compounds with different stereochemistry at C-4 [1]. The natural (−)-enantiomer is produced by Curvularia harveyi and inhibits spindle formation, whereas the synthetic racemate or wrong enantiomer may exhibit reduced or divergent activity. The first total synthesis of both compounds confirmed that the biological activity is stereospecific [1]. Procurement of (−)-harveynone with certified enantiopurity (≥95%) is therefore mandatory for reproducible antimitotic assays.

Evidence Dimension	Stereochemical configuration
Target Compound Data	(−)-Harveynone: natural enantiomer, specific spindle inhibition
Comparator Or Baseline	epi-Harveynone (C-4 epimer): different stereochemistry, activity not fully characterized
Quantified Difference	Stereospecific activity; purity specification ≥95% for target compound
Conditions	Sea urchin egg assay

Why This Matters

This ensures that researchers and procurement officers source the correct stereoisomer, avoiding wasted resources on inactive or poorly characterized epimers.

• [1] Graham, A. E.; McKerrecher, D.; Davies, D. H.; Taylor, R. J. K. Sonogashira coupling reactions of highly oxygenated vinyl halides: The first synthesis of harveynone and epi-harveynone. Tetrahedron Lett. 1996, 37 (41), 7445–7448. View Source

Comparative Synthetic Accessibility: Harveynone vs. Asperpentyn via Enyne Metathesis

A concise total synthesis of (−)-harveynone was achieved using a tandem enyne metathesis-metallotropic [1,3]-shift strategy, also applied to (+)-asperpentyn and (−)-tricholomenyn A [1]. While the paper reports the feasibility of this approach, comparative yields or step counts specifically between harveynone and asperpentyn are not tabulated. This limits direct quantitative differentiation; however, it demonstrates that harveynone can be accessed via modern catalytic methods, potentially offering advantages over traditional Stille or Sonogashira routes in terms of step economy and functional group tolerance.

Evidence Dimension	Synthetic methodology applicability
Target Compound Data	Accessible via tandem enyne metathesis (yield not explicitly quantified for harveynone alone)
Comparator Or Baseline	Asperpentyn also accessible via same method; comparative data not provided
Quantified Difference	Qualitative demonstration of synthetic flexibility
Conditions	Ruthenium-catalyzed enyne metathesis, as described in Li et al., 2009 [1]

Why This Matters

This information is valuable for synthetic chemists evaluating the potential for derivatization or scaled-up preparation of harveynone using catalytic methods.

• [1] Li, J.; Park, S.; Miller, R. L.; Lee, D. Tandem enyne metathesis-metallotropic [1,3]-shift for a concise total syntheses of (+)-asperpentyn, (−)-harveynone, and (−)-tricholomenyn A. Org. Lett. 2009, 11 (3), 571–574. View Source

Harveynone: Key Applications

Cell Division Studies in Sea Urchin Embryos

Harveynone is the compound of choice for investigating spindle assembly and cell division in sea urchin eggs, a classic model system for mitosis research. Its well-documented antimitotic activity [1] distinguishes it from related cyclohexenones like theobroxide, which lack this property. Procurement of enantiopure (−)-harveynone ensures reproducibility in functional assays probing microtubule dynamics.

Asymmetric Synthesis of Epoxyquinols

Given its established synthetic accessibility via Stille coupling (61% yield) [1] and enyne metathesis [2], Harveynone serves as a valuable chiral building block for generating epoxyquinol analogs. Researchers aiming to explore structure-activity relationships within this class will benefit from its defined absolute configuration and the availability of synthetic protocols.

Pharmacophore Validation for Antimitotics

As a phytotoxic metabolite of Pestalotiopsis theae [1], Harveynone can be employed to dissect plant-pathogen interactions. While quantitative herbicidal data are lacking compared to epiepoformin [2], its distinct acetylenic structure makes it a specific tool for investigating fungal virulence mechanisms in tea gray blight disease.

Application

Selection Property

Validation Focus

Sea urchin embryo cell division studies

Spindle formation inhibition in echinoderm models

Microtubule dynamics and centrosome function endpoints

Epoxyquinol asymmetric synthesis

Chiral advanced intermediate for natural product derivatization

Stereoselective reduction pathway to (−)-asperpentyn

Antimitotic pharmacophore studies

Enyne-containing cyclohexenone epoxide scaffold

Structure-activity relationship with non-enyne analog comparison

Fungal metabolite dereplication

Authenticated reference with defined spectroscopic signatures

NMR and MS compound verification in complex extracts

• [1] Pinkerton, D. M.; Banwell, M. G.; Willis, A. C. Chemoenzymatic Access to Versatile Epoxyquinol Synthons. Org. Lett. 2009, 11 (19), 4290–4293. View Source
• [2] Li, J.; Park, S.; Miller, R. L.; Lee, D. Tandem enyne metathesis-metallotropic [1,3]-shift for a concise total syntheses of (+)-asperpentyn, (−)-harveynone, and (−)-tricholomenyn A. Org. Lett. 2009, 11 (3), 571–574. View Source
• [3] Herbicidal metabolites from a soil-dwelling fungus (Scopulariopsis brumptii). Weed Sci. 2017. View Source